Cas no 54315-54-7 (2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester)

2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester structure
54315-54-7 structure
Product Name:2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester
CAS No:54315-54-7
MF:C11H21O5P
MW:264.255204916
CID:354888
PubChem ID:14973762
Update Time:2025-04-19

2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester
    • ethyl 2-diethoxyphosphoryl-3-methylbut-2-enoate
    • SCHEMBL6223936
    • 54315-54-7
    • Ethyl 2-(diethoxyphosphoryl)-3-methylbut-2-enoate
    • DTXSID40566337
    • Inchi: 1S/C11H21O5P/c1-6-14-11(12)10(9(4)5)17(13,15-7-2)16-8-3/h6-8H2,1-5H3
    • InChI Key: YEQSTUICENOILI-UHFFFAOYSA-N
    • SMILES: P(/C(/C(=O)OCC)=C(\C)/C)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 264.11273
  • Monoisotopic Mass: 264.11266076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
  • LogP: 3.10950
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